Cas no 39503-57-6 (methyl 5-bromo-2-hydroxy-4-methyl-benzoate)

methyl 5-bromo-2-hydroxy-4-methyl-benzoate structure
39503-57-6 structure
Product Name:methyl 5-bromo-2-hydroxy-4-methyl-benzoate
CAS No:39503-57-6
MF:C9H9BrO3
MW:245.069962263107
MDL:MFCD11045602
CID:839197
PubChem ID:11425090
Update Time:2025-04-19

methyl 5-bromo-2-hydroxy-4-methyl-benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-Bromo-2-Hydroxy-4-methylbenzoate
    • Benzoic acid, 5-bromo-2-hydroxy-4-methyl-, methyl ester
    • 5-Brom-2-hydroxy-4-methylbenzoesaeuremethylester
    • 5-Brom-2-hydroxy-4-methyl-benzoesaeure-methylester
    • 5-bromo-2-hydroxy-4-methyl-benzoic acid methyl ester
    • AGN-PC-008UM8
    • ANW-67807
    • CTK8C2104
    • methyl 5-bromo-4-methylsalicylate
    • SBB067784
    • SureCN168324
    • 5-Bromo-2-hydroxy-4-methylbenzoic acid methyl ester
    • 5-Bromo-4-methylsalicylic acid methyl ester
    • DEMKAVJRIYGNEQ-UHFFFAOYSA-N
    • BCP29889
    • 5168AB
    • TRA0070368
    • FCH1401931
    • AB0058210
    • AX8236839
    • methyl 5-bromanyl-4-methyl-2-oxidanyl-benzoate
    • A824579
    • methyl 5-bromo-2-hydroxy-4-methyl-benzoate
    • 39503-57-6
    • DB-069821
    • CS-0091636
    • DTXSID80465491
    • MFCD11045602
    • methyl5-bromo-2-hydroxy-4-methylbenzoate
    • DS-16514
    • AKOS015852196
    • A10544
    • SCHEMBL168324
    • SY105721
    • MDL: MFCD11045602
    • Inchi: 1S/C9H9BrO3/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4,11H,1-2H3
    • InChI Key: DEMKAVJRIYGNEQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=C(C=C1C)O

Computed Properties

  • Exact Mass: 243.97351g/mol
  • Monoisotopic Mass: 243.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 3

Experimental Properties

  • Density: 1.548
  • Melting Point: 48 ºC

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methyl 5-bromo-2-hydroxy-4-methyl-benzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:39503-57-6)methyl 5-bromo-2-hydroxy-4-methyl-benzoate
Order Number:A824579
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:20
Price ($):589.0/178.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:39503-57-6)methyl 5-bromo-2-hydroxy-4-methyl-benzoate
A824579
Purity:99%/99%
Quantity:100g/25g
Price ($):589.0/178.0
Email